Quinupristin Binding Synergy
Dalfopristin binding to the 50S ribosomal subunit induces a conformational change that enhances the binding of quinupristin by a factor of approximately 20-fold. In fluorescence spectroscopy studies using tightly coupled 70S ribosomes, the association constant (Ka) of quinupristin alone was 3.5 × 10⁷ M⁻¹, which increased to 69 × 10⁷ M⁻¹ in the presence of dalfopristin. For comparison, the natural streptogramin pair virginiamycin S + virginiamycin M exhibited a Ka increase from 2.8 × 10⁷ M⁻¹ to 60 × 10⁷ M⁻¹, representing a comparable ~21-fold enhancement [1]. This 20-fold binding enhancement is a direct and quantifiable measure of the synergistic mechanism that underpins the antibacterial efficacy of the quinupristin/dalfopristin combination.
| Evidence Dimension | Association constant (Ka) for streptogramin B binding to 70S ribosomes with and without streptogramin A |
|---|---|
| Target Compound Data | Quinupristin alone: 3.5 × 10⁷ M⁻¹; Quinupristin + Dalfopristin: 69 × 10⁷ M⁻¹ |
| Comparator Or Baseline | Virginiamycin S alone: 2.8 × 10⁷ M⁻¹; Virginiamycin S + Virginiamycin M: 60 × 10⁷ M⁻¹ |
| Quantified Difference | Quinupristin/dalfopristin: 19.7-fold increase; Virginiamycin S/M: 21.4-fold increase |
| Conditions | Tightly coupled 70S ribosomes; fluorescence spectroscopy; 20 mM Tris-HCl buffer, pH 7.6 |
Why This Matters
This quantitative binding data confirms that dalfopristin's conformational effect on the ribosome is preserved and quantifiable following semi-synthetic modification, providing a mechanistic basis for selecting dalfopristin over unmodified natural streptogramin A compounds in research requiring defined molecular interactions.
- [1] Beyer D, Vannuffel P, Lenzini MV, Cocito C. Quinupristin (RP 57669): a new tool to investigate ribosome-group B streptogramin interactions. Biol Chem. 1998;379(7):841-846. PMID: 9705147. View Source
